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Summary of Quantitative Data

Study Intervention & Key Efficacy Key Safety & Other
Focus Comparison Findings Findings

| Maximal Medical Therapy [1] | TDB-L (n=NR): Timolol/Dorzolamide/Brimonidine + Latanoprost vs.
TD-L (n=NR): Timolol/Dorzolamide + Latanoprost | « IOP Reduction (Day 60): TDB-L: -6.3 mmHg (from
20.1 to 14.0 mmHg) TD-L: -4.5 mmHg (from 20.8 to 16.8 mmHg) ¢ Between-group p-value: 0.042 | «
Conjunctival Hyperemia: More moderate cases in TD-L group (p=0.002) * Safety: No drug-related adverse
events in either group | | Long-term IOP & Hemodynamics [2] | Dor+Tim (n=146): Dorzolamide 2% +
Timolol 0.5% (BID) vs. Brin+Tim (n=146): Brinzolamide 1% + Timolol 0.5% (BID) | « IOP Reduction (60
months): Both groups: -4.3 mmHg ¢ Retrobulbar Blood Flow: Dor+Tim significantly increased end-
diastolic velocity and reduced resistivity index in ocular arteries. Brin+Tim showed no significant change. |
Study focused on efficacy and hemodynamics; specific adverse event rates not highlighted in the abstract. | |
Acute Adjunctive Effect [3] | Brim+BB (n=28): Brimonidine 0.2% + Beta-blocker vs. Dor+BB (n=28):
Dorzolamide 2% + Beta-blocker Cross-over study | * Max Mean IOP Decrease: Brim+BB: -7.0 mmHg
(35.5%) at 8 hrs Dor+BB: -4.0 mmHg (22.0%) at 6 hrs * Brimonidine showed a significantly higher

hypotensive effect at 4 and 8 hours (p=0.04). | Study compared acute efficacy, not long-term safety. |
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Abbreviations: IOP: Intraocular Pressure; n: number of patients; NR: Not Reported in the excerpt; TDB-L:
Timolol/Dorzolamide/Brimonidine/Latanoprost; TD-L: Timolol/Dorzolamide/Latanoprost;  Dor+Tim:
Dorzolamide + Timolol; Brin+Tim: Brinzolamide + Timolol; Brim+BB: Brimonidine + Beta-blocker;

Dor+BB: Dorzolamide + Beta-blocker.

Experimental Protocols & Methodologies

Here are the detailed methodologies from the key studies cited above, which provide a framework for

designing comparative experiments.

1. Protocol for Maximal Medical Therapy Study [1]

¢ Objective: To compare the effectiveness, tolerability, and safety of a fixed quadruple combination
(TDB-L) versus a fixed triple combination (TD-L).
¢ Design: Prospective, multicenter, double-masked, randomized, Phase IV trial.
e Participants: 47 eyes from 26 patients with Primary Open-Angle Glaucoma (POAG) or Ocular
Hypertension (OHT) uncontrolled by a PGA or a B-blocker.
¢ Treatment: After a 30-day washout/run-in with latanoprost, patients were randomized 1:1 to receive
either TDB-L or TD-L for 60 days.
e Assessments:
o Efficacy: IOP was measured at 9:00 a.m. and 11:00 a.m. at follow-ups (Days 14, 30, 60).
o Tolerability: Ocular Comfort Index (OCI) and conjunctival hyperemia (CH).
o Safety: Comprehensive evaluation including chemosis, fluorescein conjunctival staining, visual
acuity, corneal and retinal nerve fiber layer thickness, ganglion cell layer, and adverse events.

2. Protocol for Long-term Hemodynamic Study [2]

¢ Objective: To compare the long-term effects on IOP and retrobulbar hemodynamics of dorzolamide
vs. brinzolamide, each added to timolol.
¢ Design: Randomized, evaluator-masked, parallel-group study over 60 months.
e Participants: 146 POAG patients with IOP >20 mmHg despite previous beta-blocker therapy.
e Treatment: Patients were randomized to receive either dorzolamide 2% or brinzolamide 1%, both
added to timolol 0.5% BID (administered separately, not as a fixed-dose combination).
e Assessments:
o |IOP & Blood Pressure: Measured at baseline and every 6 months.
o Retrobulbar Hemodynamics: Measured using Color Doppler Imaging (CDI) in the ophthalmic
artery, central retinal artery, and short posterior ciliary arteries. Parameters included end-
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diastolic velocity and the resistivity index.

Mechanisms of Action & Signaling Pathways

The additive effect of dorzolamide and beta-blockers arises from their distinct, complementary mechanisms
for reducing intraocular pressure, primarily by targeting different aspects of aqueous humor dynamics. The

following diagram illustrates these pathways.
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The combination provides a powerful IOP-lowering effect by simultaneously attacking the problem of excess

aqueous humor from two different angles.

Key Insights for Research and Development

e Enhanced Efficacy in Complex Regimens: The data supports the development of fixed-dose
combinations (FDCs) that include three or more agents. The quadruple therapy (TDB-L) was
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significantly more effective than the triple therapy (TD-L), highlighting the value of dorzolamide's
additive effect even in advanced treatment stages [1].

e Beyond IOP: The Hemodynamic Advantage: A key differentiator for dorzolamide over brinzolamide
is its positive long-term effect on retrobulbar blood flow. Augmented ocular blood flow may offer a dual
benefit of IOP control and protection against progression related to vascular factors [2]. This is a
critical consideration for drug profiles.

e Consider the Beta-Blocker Profile: While the focus is on dorzolamide, the safety profile of the
companion beta-blocker is important. Timolol has been associated with serious systemic side effects,
including bradycardia and AV block, sometimes requiring pacemaker implantation [4]. It can also
impair corneal wound healing via 2 adrenoceptor inhibition on limbal stem cells [5]. This may
influence the choice of beta-blocker in a combination product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12379996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2958446/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4780015/
https://bmcophthalmol.biomedcentral.com/articles/10.1186/s12886-021-02186-w
https://www.smolecule.com/products/s548845?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12379996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2958446/
https://link.springer.com/article/10.1007/s004170050356
https://pmc.ncbi.nlm.nih.gov/articles/PMC4780015/
https://bmcophthalmol.biomedcentral.com/articles/10.1186/s12886-021-02186-w
https://www.smolecule.com/products/b548845#dorazolamide-additive-effects-with-beta-adrenergic-blocking-agents
https://www.smolecule.com/products/b548845#dorazolamide-additive-effects-with-beta-adrenergic-blocking-agents
https://www.smolecule.com/products/b548845#dorazolamide-additive-effects-with-beta-adrenergic-blocking-agents
https://www.smolecule.com/products/b548845#dorazolamide-additive-effects-with-beta-adrenergic-blocking-agents
https://www.smolecule.com/products/s548845?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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